Cas no 1817722-98-7 ()

1817722-98-7 structure

Product Name:

CAS No:1817722-98-7

Molecular Formula:

Molecular Weight:

CID:6625707

Properties

Names and Identifiers

Synthesis

Synthetic Circuit 1

88916-89-6

1817722-98-7

90993-58-1

877-07-6

Reaction Conditions

1.1 Catalysts: (TB-5-11)-[2,6-Bis[[bis(1,1-dimethylethyl)phosphino-κP]oxy]phenyl-κC]dihydroirid… Solvents: Tetrahydrofuran ; 1 h, 20 °C

Reference

B-Methylated Amine-Boranes: Substituent Redistribution, Catalytic Dehydrogenation, and Facile Metal-Free Hydrogen Transfer Reactions

Stubbs, Naomi E.; et al, Inorganic Chemistry, 2015, 54(22), 10878-10889

Synthetic Circuit 2

52950-75-1

593-51-1

1817722-98-7

90993-58-1

877-07-6

Reaction Conditions

1.1 Solvents: Diethyl ether ; 1 h, -78 °C; -78 °C → 20 °C; 18 h, 20 °C
2.1 Catalysts: (TB-5-11)-[2,6-Bis[[bis(1,1-dimethylethyl)phosphino-κP]oxy]phenyl-κC]dihydroirid… Solvents: Tetrahydrofuran ; 1 h, 20 °C

Reference

B-Methylated Amine-Boranes: Substituent Redistribution, Catalytic Dehydrogenation, and Facile Metal-Free Hydrogen Transfer Reactions

Stubbs, Naomi E.; et al, Inorganic Chemistry, 2015, 54(22), 10878-10889

Synthetic Circuit 3

88916-89-6

1817722-98-7

90993-58-1

18029-12-4

4023-40-9

877-07-6

Reaction Conditions

1.1 Catalysts: Nickel Solvents: Tetrahydrofuran ; 24 h, 20 °C

Reference

B-Methylated Amine-Boranes: Substituent Redistribution, Catalytic Dehydrogenation, and Facile Metal-Free Hydrogen Transfer Reactions

Stubbs, Naomi E.; et al, Inorganic Chemistry, 2015, 54(22), 10878-10889

Synthetic Circuit 4

52950-75-1

593-51-1

1817722-98-7

90993-58-1

18029-12-4

4023-40-9

877-07-6

Reaction Conditions

1.1 Solvents: Diethyl ether ; 1 h, -78 °C; -78 °C → 20 °C; 18 h, 20 °C
2.1 Catalysts: Nickel Solvents: Tetrahydrofuran ; 24 h, 20 °C

Reference

B-Methylated Amine-Boranes: Substituent Redistribution, Catalytic Dehydrogenation, and Facile Metal-Free Hydrogen Transfer Reactions

Stubbs, Naomi E.; et al, Inorganic Chemistry, 2015, 54(22), 10878-10889

Raw materials

Preparation Products

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